Cas no 774-65-2 (Tert-Butyl benzoate)

Tert-Butyl benzoate Properties

Names and Identifiers

• Benzoic acid,1,1-dimethylethyl ester
• tert-Butyl Benzoate
• 1,1-Dimethylethyl benzoate
• benzoic acid t-butyl ester
• Benzoic acid tert-butyl ester
• tert.-Butyl benzoate
• Trimethylcarbinol benzoate
• t-butyl benzoate
• Benzoic acid 1,1-dimethylethyl ester
• Benzoic acid, 1,1-dimethylethyl ester
• BENZOICACIDTERT-BUTYLESTER
• LYDRKKWPKKEMNZ-UHFFFAOYSA-N
• tertbutyl benzoate
• tert-butylbenzoate
• Benzoic acid tert-butyl
• Benzioic acid tert-butyl ester
• Benzoic acid,1-dimethylethyl ester
• MFCD00048244
• UNII-ZWY8SFF36W
• NSC42534
• CS-0154844
• SCHEMBL260960
• BS-23853
• ZWY8SFF36W
• 774-65-2
• Q27115765
• CHEBI:34034
• D81801
• DTXSID50228111
• InChI=1/C11H14O2/c1-11(2,3)13-10(12)9-7-5-4-6-8-9/h4-8H,1-3H
• B0067
• FT-0632938
• 2-benzoyloxy-2-methylpropane
• NSC-42534
• SY053933
• AKOS009158348
• NS00037922
• NSC 42534
• EINECS 212-267-2
• AI3-10557
• DB-056220
• +Expand

• MDL： MFCD00048244
• InChIKey： LYDRKKWPKKEMNZ-UHFFFAOYSA-N
• Inchi： 1S/C11H14O2/c1-11(2,3)13-10(12)9-7-5-4-6-8-9/h4-8H,1-3H3
• SMILES： O(C(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 178.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 178.099
• Heavy Atom Count: 13
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.64190
• PSA: 26.30000
• Refractive Index: 1.4900-1.4920
• Boiling Point: 54°C/1mmHg(lit.)
• Flash Point: 100.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1 g/cm3

Tert-Butyl benzoate Security Information

• Safety Instruction： S24/25
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning

Tert-Butyl benzoate Customs Data

• HS CODE：2916310090
• Customs Data：

  China Customs Code:

  2916310090

  Overview:

  2916310090 Other benzoic acids and their salts and esters. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916310090 other benzoic acid and its salts and esters.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters